Cas no 257299-02-8 (4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane
• CAS No: 257299-02-8
• MF: C₁₅H₂₃BO₂
• MW: 246.152924776077
• CID: 4524483
• PubChem ID: 57416210
• Update Time: 2025-10-28

4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane
• 257299-02-8
• (S)-4,4,5,5-Tetramethyl-2-(2-phenylpropyl)-1,3,2-dioxaborolane
• DTXSID30725890
• 4,4,5,5-Tetramethyl-2-[(2S)-2-phenylpropyl]-1,3,2-dioxaborolane

• Inchi： 1S/C15H23BO2/c1-12(13-9-7-6-8-10-13)11-16-17-14(2,3)15(4,5)18-16/h6-10,12H,11H2,1-5H3/t12-/m0/s1
• InChI Key： GTZNZJQZUWIDTN-LBPRGKRZSA-N
• SMILES： O1B(C[C@H](C)C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.1791101Da
• Monoisotopic Mass: 246.1791101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane (CAS No. 257299-02-8)

4,4,5,5-Tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane (CAS No. 257299-02-8) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique chiral structure and boron-containing functional group make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. The compound's stereospecificity and reactivity have garnered significant attention from researchers exploring asymmetric synthesis and drug discovery.

In recent years, the demand for 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane has surged due to its role in developing targeted therapies and bioconjugation techniques. With the rise of precision medicine, researchers are increasingly focusing on boron-based compounds for their potential in proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT). This compound's CAS No. 257299-02-8 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The structural stability of 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane under mild conditions makes it ideal for catalysis and ligand design. Its phenylpropyl moiety enhances solubility in organic solvents, while the dioxaborolane ring ensures controlled reactivity. These properties align with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. Laboratories often seek this compound for high-throughput screening and fragment-based drug design.

From an industrial perspective, CAS No. 257299-02-8 is critical for producing advanced materials such as organic light-emitting diodes (OLEDs) and liquid crystals. Its electron-deficient boron center facilitates π-conjugation, a feature exploited in optoelectronic applications. As the semiconductor industry expands, queries about boron-containing precursors like this compound have increased significantly in patent literature and technical forums.

Quality control of 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane involves rigorous chromatographic analysis (e.g., HPLC and GC-MS) to ensure enantiomeric purity. Suppliers often highlight its ≥98% purity and low moisture sensitivity, addressing common concerns in air-sensitive synthesis. These specifications are vital for applications in peptide modification and biomarker development, areas gaining traction in proteomics research.

Emerging studies explore the compound's potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its boronate ester linkage enables dynamic covalent chemistry. Such innovations resonate with searches for smart materials and self-healing polymers. The chiral induction capability of CAS No. 257299-02-8 also makes it relevant to chiral stationary phases in enantioselective chromatography.

In summary, 4,4,5,5-tetramethyl-2-(2S)-2-phenylpropyl-1,3,2-dioxaborolane represents a nexus between cutting-edge research and industrial applications. Its versatility across drug development, material science, and catalysis ensures continued relevance in scientific discourse. As interest in boron chemistry grows, this compound's CAS No. 257299-02-8 will remain a focal point for innovation.